Cas no 2172590-33-7 (1-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-2-ol)

• Product Name: 1-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-2-ol
• CAS No: 2172590-33-7
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5570330
• PubChem ID: 165596798
• Update Time: 2025-11-06

1-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2172590-33-7
• EN300-1595961
• 1-[4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-yl]propan-2-ol
• 1-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-2-ol

• Inchi： 1S/C10H18N4O/c1-7(15)6-14-10(4-8-2-3-8)9(5-11)12-13-14/h7-8,15H,2-6,11H2,1H3
• InChI Key： KYICHFBXJRGBCO-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(=C(CN)N=N1)CC1CC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77Ų

Additional information on 1-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-2-ol

Professional Introduction to Compound with CAS No. 2172590-33-7 and Product Name: 1-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-2-ol

The compound identified by the CAS number 2172590-33-7 and the product name 1-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-2-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The unique combination of functional groups, including an aminomethyl moiety and a cyclopropylmethyl substituent, integrated within a triazole core, positions this compound as a versatile scaffold for further chemical modifications and biological evaluations.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The triazole ring, a prominent feature in this compound, is well-documented for its role in enhancing binding affinity and metabolic stability. Studies have demonstrated that triazole derivatives exhibit a broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties. The presence of the aminomethyl group further expands the potential utility of this compound, as it serves as a reactive site for covalent modifications and conjugation with other bioactive molecules.

In the context of contemporary research, the structural motif of 1-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-2-ol aligns with emerging trends in drug design aimed at improving pharmacokinetic profiles. The cyclopropylmethyl substituent contributes to steric hindrance, which can enhance oral bioavailability by reducing metabolic degradation. This feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. The integration of these structural elements into a single molecule underscores the innovative approach taken by researchers to optimize drug-like properties.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes play a pivotal role in numerous physiological processes, and their inhibition or activation is often key to therapeutic intervention. The triazole core, combined with the flexible aminomethylpropanol backbone, provides a scaffold that can be fine-tuned to interact with specific enzymatic targets. Preliminary computational studies suggest that this compound may exhibit inhibitory effects on certain kinases and phosphatases, which are implicated in diseases such as cancer and inflammatory disorders. These findings are particularly exciting given the growing interest in kinase inhibitors as therapeutic agents.

Furthermore, the chemical diversity introduced by the cyclopropylmethyl group offers opportunities for further derivatization to enhance binding interactions with biological targets. Cyclopropyl groups are known to improve solubility and reduce lipophilicity, making them valuable in designing compounds with improved pharmacokinetic profiles. By leveraging this structural feature, researchers can develop analogs with enhanced efficacy and reduced side effects. This approach is consistent with modern drug discovery strategies that emphasize structure-based design and rational optimization.

The synthesis of 1-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-2-ol represents a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct complex molecular architectures with high precision has enabled the exploration of novel chemical space for drug discovery. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in assembling the various components of this molecule efficiently. These advancements not only accelerate the discovery process but also open up new possibilities for designing molecules with tailored biological activities.

From a broader perspective, compounds like 1-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylpropan-2-ol contribute to our understanding of structure-function relationships in chemical biology. By studying their interactions with biological targets, researchers can gain insights into fundamental mechanisms underlying disease processes. This knowledge is crucial for developing rational strategies to modulate these pathways effectively. Moreover, such studies often lead to the identification of new molecular targets for therapeutic intervention.

The integration of computational methods into drug discovery has further enhanced the potential of this compound. Molecular modeling techniques allow researchers to predict how different structural modifications will affect binding affinity and selectivity. By leveraging these tools early in the discovery process, it is possible to optimize compounds more efficiently than traditional trial-and-error approaches. This synergy between experimental chemistry and computational biology underscores the importance of interdisciplinary collaboration in advancing pharmaceutical research.

In conclusion, 2172590-33-7 and its corresponding product name, 1-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ypropan - 2 - ol, represent a promising candidate for further exploration in medicinal chemistry and chemical biology. The unique structural features of this molecule offer opportunities for developing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for heterocyclic compounds like triazoles, 2172590 - 33 - 7 may play a significant role in addressing unmet medical needs across various therapeutic areas.